Cas no 121208-66-0 (Phenol,2-fluoro-,1-methanesulfonate)

121208-66-0 structure
Product name:Phenol,2-fluoro-,1-methanesulfonate
Phenol,2-fluoro-,1-methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-fluoro-,1-methanesulfonate
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- Inchi: InChI=1S/C7H7FO3S/c1-12(9,10)11-7-5-3-2-4-6(7)8/h2-5H,1H3
- InChI Key: ODLAMBUWMTXDRP-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)OC1=CC=CC=C1F
Computed Properties
- Exact Mass: 190.00999342g/mol
- Monoisotopic Mass: 190.00999342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
- XLogP3: 1.7
Phenol,2-fluoro-,1-methanesulfonate Related Literature
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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